Cas no 860205-92-1 (7-Bromo-4-hydroxyquinoline-3-carboxylic acid)

• Product Name: 7-Bromo-4-hydroxyquinoline-3-carboxylic acid
• CAS No: 860205-92-1
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• MDL: MFCD02684222
• CID: 69054
• PubChem ID: 10400802
• Update Time: 2025-07-23

7-Bromo-4-hydroxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-hydroxyquinoline-3-carboxylic acid
• 7-Bromo-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
• 7-Bromo-4-hydroxy-3-quinolinecarboxylic acid
• 3- Quinolinecarboxylic acid, 7-bromo-4-hydroxy-
• 4-Hydroxy-7-bromoquinoline-3-caroboxylic acid
• 7-bromo-4-oxo-1H-quinoline-3-carboxylic acid
• 7-Brom-4-hydroxy-chinolin-3-carbonsaeure
• 7-bromo-4-hydroxy-quinoline-3-carboxylic acid
• 7-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-Bromo-4-hydroxy-3-quinolinecarboxylic acid (ACI)
• O11637
• 7-bromo-1,4-dihydro-4-oxo-quinolin-3-carboxylic acid
• 154326-11-1
• EN300-78097
• CS-0131701
• SB69087
• DS-11104
• 860205-92-1
• MFCD02684222
• 7-Bromo-4-hydroxy-3-quinolinecarboxylicacid
• 7-bromo-4-hydroxyquinoline-3-carboxylicacid
• SB71875
• DB-064036
• DTXSID90439340
• Z1203042275
• AKOS005141988
• J-519148
• SCHEMBL2724263

• MDL： MFCD02684222
• Inchi： 1S/C10H6BrNO3/c11-5-1-2-6-8(3-5)12-4-7(9(6)13)10(14)15/h1-4H,(H,12,13)(H,14,15)
• InChI Key： SKEXUXOCAHNLRH-UHFFFAOYSA-N
• SMILES： O=C(C1C(O)=C2C(C=C(C=C2)Br)=NC=1)O

Computed Properties

• Exact Mass: 266.95300
• Monoisotopic Mass: 266.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.862
• Boiling Point: 436.9℃ at 760 mmHg
• PSA: 70.16000
• LogP: 1.98880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Bromo-4-hydroxyquinoline-3-carboxylic acid

Professional Introduction to 7-Bromo-4-hydroxyquinoline-3-carboxylic acid (CAS No. 860205-92-1)

7-Bromo-4-hydroxyquinoline-3-carboxylic acid, with the chemical formula C9H5BrNO3, is a significant intermediate in pharmaceutical and biochemical research. This compound belongs to the quinoline derivatives, a class of heterocyclic organic compounds that have garnered considerable attention in medicinal chemistry due to their diverse biological activities. The presence of both bromine and hydroxyl functional groups on the quinoline core enhances its reactivity, making it a valuable scaffold for synthesizing more complex molecules.

The CAS number 860205-92-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency across research publications. Its structural features position it as a key building block in the development of novel therapeutic agents. Quinoline derivatives have long been recognized for their pharmacological properties, including antimicrobial, antimalarial, and anticancer effects. The bromine substituent, in particular, facilitates further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery.

In recent years, 7-Bromo-4-hydroxyquinoline-3-carboxylic acid has been extensively studied for its potential in oncology research. The quinoline scaffold is known to interact with various biological targets, including kinases and transcription factors, which are often dysregulated in cancer cells. Preclinical studies have demonstrated that quinoline derivatives can inhibit the growth of tumor cells by disrupting key signaling pathways. For instance, modifications of the quinoline core have led to the identification of compounds that selectively target Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell malignancies.

Moreover, the hydroxyl group in 7-Bromo-4-hydroxyquinoline-3-carboxylic acid allows for further derivatization into esters or amides, expanding its utility in medicinal chemistry. These modifications can enhance solubility, bioavailability, and metabolic stability, which are essential factors for drug development. Researchers have leveraged this compound to synthesize novel inhibitors of enzymes involved in inflammation and immunomodulation. Such inhibitors hold promise for treating autoimmune diseases and chronic inflammatory conditions.

The pharmaceutical industry has also explored 7-Bromo-4-hydroxyquinoline-3-carboxylic acid as a precursor for antiviral agents. Quinoline derivatives exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. Recent advances in synthetic methodologies have enabled the efficient preparation of structurally diverse quinolines, including those derived from 7-Bromo-4-hydroxyquinoline-3-carboxylic acid. These efforts have led to the discovery of compounds with potent activity against RNA viruses, such as influenza and coronaviruses.

From a biochemical perspective, 7-Bromo-4-hydroxyquinoline-3-carboxylic acid serves as a valuable tool for studying enzyme inhibition and substrate recognition. Its structural rigidity provides a stable platform for designing molecules that mimic natural substrates or bind to specific pockets on enzymes. This has been particularly useful in developing protease inhibitors, which are crucial for treating viral infections and cancer. The bromine atom's electrophilic nature also makes it an attractive site for affinity labeling experiments, aiding in the elucidation of enzyme mechanisms.

In conclusion, 7-Bromo-4-hydroxyquinoline-3-carboxylic acid (CAS No. 860205-92-1) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a preferred scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover its potential in addressing various diseases, from cancer to viral infections. As synthetic chemistry progresses, the utility of this compound is expected to expand further, solidifying its role as a cornerstone in medicinal chemistry innovation.